Cas no 17822-79-6 ((3alpha)-(1,2-~3~H_2_)cholest-5-en-3-ol)

• Product Name: (3alpha)-(1,2-~3~H_2_)cholest-5-en-3-ol
• CAS No: 17822-79-6
• MF: C₂₇H₄₆O
• MW: 390.669767379761
• CID: 1366601
• PubChem ID: 167677
• Update Time: 2025-04-20

(3alpha)-(1,2-~3~H_2_)cholest-5-en-3-ol Chemical and Physical Properties

Names and Identifiers

• (3alpha)-(1,2-~3~H_2_)cholest-5-en-3-ol
• DTXSID30939056
• E826648RKN
• 3h-cholesterol
• CHOLEST-5-EN-1,2-T2-3-OL, (3.BETA.)-
• (1,2-~3~H_2_)Cholest-5-en-3-ol
• 17822-79-6
• Cholesterol, H-3
• Cholest-5-en-1,2-t2-3-ol, (3beta)-
• UNII-E826648RKN
• CHOLESTEROL-1,2-3H2
• H3-CHOLESTEROL

• Inchi： 1S/C27H46O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25,28H,6-8,10-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1/i13T,15T/t13?,15?,19-,21+,22+,23-,24+,25+,26+,27-
• InChI Key： HVYWMOMLDIMFJA-OZXVBKCJSA-N
• SMILES： O[C@H]1C([3H])C([3H])[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 390.371314585g/mol
• Monoisotopic Mass: 390.371314585g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 20.2Ų